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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855 Get Quote

An In-depth Technical Guide on the Safety and Handling of 4-Bromobenzaldehyde-¹³C₆

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and essential properties of 4-Bromobenzaldehyde-¹³C₆. While the ¹³C₆ designation

indicates a stable, non-radioactive isotope labeling, the chemical's reactivity and potential

hazards are identical to its unlabeled counterpart. Adherence to the guidelines outlined herein

is critical for ensuring laboratory safety and maintaining sample integrity.

Compound Identification and Properties
4-Bromobenzaldehyde-¹³C₆ is an isotopically labeled aromatic aldehyde. The "-¹³C₆" signifies

that all six carbon atoms in the benzene ring are the stable isotope Carbon-13. This labeling is

invaluable for tracing metabolic pathways and in quantitative mass spectrometry-based

research without introducing radiological hazards.

Table 1: Chemical Identifiers
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Identifier Value

Chemical Name 4-Bromobenzaldehyde-¹³C₆

Synonyms p-Bromobenzaldehyde-¹³C₆

CAS Number 1122-91-4 (for unlabeled)

Molecular Formula ¹³C₆C¹H₅BrO

| Molecular Weight | 191.07 g/mol (differs from unlabeled 185.02 g/mol )[1][2][3] |

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance
White to off-white
crystalline powder/solid.

[1]

Melting Point 55 - 58 °C (131 - 136.4 °F) [2][4][5]

Boiling Point 224 - 226 °C at 760 mmHg [1]

Flash Point
108 °C (226.4 °F) - Closed

Cup
[6]

Density ~1.557 - 1.85 g/cm³ [1]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

ether, chloroform.

[1][5]

Odor Characteristic aromatic. [1][2]

| Stability | Stable under recommended storage conditions. Sensitive to air, light, and moisture.

|[1][7] |

Hazard Identification and Toxicology
The primary hazards associated with 4-Bromobenzaldehyde-¹³C₆ are chemical in nature. It is

classified as an irritant and is harmful if ingested.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.fishersci.co.uk/store/msds?partNumber=11412357&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzaldehyde
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.fishersci.co.uk/store/msds?partNumber=11412357&countryCode=GB&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/b57400
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9214370_EN.htm
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.oxfordlabfinechem.com/msds/(B-01785)%204-BROMO%20BENZALDEHYDE%20(p-Bromo%20Benzaldehyde).pdf
https://adpharmachem.com/4-bromo-benzaldehyde/
https://adpharmachem.com/4-bromo-benzaldehyde/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9214370_EN.htm
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.fishersci.co.uk/store/msds?partNumber=11412357&countryCode=GB&language=en
https://adpharmachem.com/4-bromo-benzaldehyde/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][8]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2][4][7]

Signal Word: Warning[2]

Primary Chemical Hazards

4-Bromobenzaldehyde-¹³C₆

Skin Irritation (H315)

Serious Eye Irritation (H319)

Respiratory Irritation (H335)

Harmful if Swallowed (H302)

C₇H₅BrO

Click to download full resolution via product page

Caption: Primary GHS hazards associated with 4-Bromobenzaldehyde-¹³C₆.

Table 3: Toxicological Data

Route Species Value Citation

Oral (LD50) Mouse 1230 mg/kg [6][9]
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| Intraperitoneal (LD50) | Mouse | 389 mg/kg |[9] |

Experimental Protocols: Safe Handling and Storage
Proper handling and storage are paramount to ensure user safety and the integrity of this

isotopically labeled compound.

Engineering Controls
Work should be conducted in a well-ventilated area.

Use a certified chemical fume hood to control airborne levels and minimize inhalation

exposure.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before use, but the following PPE is generally

recommended.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification Standard Examples

Eye/Face
Chemical safety goggles
or glasses.

EN 166 (EU) or OSHA 29
CFR 1910.133

Hand

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber).

Inspect gloves before use.

Skin/Body
Laboratory coat, long-sleeved

clothing.

Appropriate protective clothing

to prevent skin exposure.

| Respiratory | Required if dust is generated and ventilation is inadequate. | NIOSH/MSHA or

European Standard EN 149 approved respirator.[2] |
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Caption: Standard laboratory workflow for handling solid 4-Bromobenzaldehyde-¹³C₆.
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Handling Protocol
Preparation: Before handling, ensure all engineering controls are operational and the

required PPE is worn correctly.

Aliquotting: Avoid generating dust when handling the solid. If weighing, do so within a fume

hood or ventilated enclosure. Use non-sparking tools.[8]

General Use: Avoid contact with eyes, skin, and clothing. Do not eat, drink, or smoke in the

work area.[8] Wash hands thoroughly after handling.

Waste Disposal: Dispose of waste materials in a suitable, closed, and clearly labeled

container for chemical waste, following institutional and local regulations.

Storage Conditions
Store in a tightly closed container.[6]

Keep in a cool, dry, and well-ventilated place away from incompatible substances such as

strong oxidizing agents, strong bases, and strong reducing agents.[9]

The compound is sensitive to air, light, and moisture; therefore, storage under an inert

atmosphere (e.g., argon or nitrogen) is recommended to maintain purity.[2][7]

Special Considerations for ¹³C₆ Isotopic Labeling
While 4-Bromobenzaldehyde-¹³C₆ is not radioactive, its value lies in its high isotopic

enrichment. Contamination can compromise experimental results.

Non-Radioactive Nature: Carbon-13 is a naturally occurring, stable isotope of carbon. It

poses no radiological hazard.[10][11]

Preventing Isotopic Dilution: Use dedicated, clean glassware and spatulas to prevent cross-

contamination with the unlabeled (¹²C) version of the compound or other carbon-containing

reagents.

Avoiding ¹⁴C Contamination: In laboratories where both stable isotopes (¹³C) and

radioisotopes (¹⁴C) are used, extreme care must be taken. Although unlikely in the
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manufactured product, cross-contamination in the lab is a risk.[12] Maintain separate work

areas, equipment, and waste streams for radioactive and non-radioactive materials to

prevent inadvertent contamination of stable isotope experiments.[12]

Emergency and First Aid Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures
Table 5: First Aid Procedures

Exposure Route Action Citations

Inhalation

Move the person to fresh
air. If breathing is difficult,
give oxygen. Seek medical
attention.

[7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[2]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[2][7]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention. |[6] |
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Exposure Route

Immediate Action

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If breathing is difficult, give oxygen.

Remove Contaminated Clothing.
Flush with water for 15+ min.

Rinse with water for 15+ min,
lifting eyelids.

Rinse Mouth.
DO NOT induce vomiting.

Seek Immediate
Medical Attention
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Caption: Decision workflow for first aid response to an exposure event.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.2. Avoid dust formation and breathing dust/vapors.[2][13]

Environmental Precautions: Prevent the material from entering drains or waterways.[13]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation.

Place it into a suitable, closed container for disposal.[2] Clean the spill area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[13]

Specific Hazards: The product is combustible at high temperatures.[6] Hazardous

combustion products may include carbon oxides and halogenated compounds.[6]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12408855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

